Cas no 954059-62-2 (2-ethoxy-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide)

• Product Name: 2-ethoxy-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide
• CAS No: 954059-62-2
• MF: C₁₉H₁₉N₃O₄
• MW: 353.371864557266
• CID: 6400216
• PubChem ID: 16905515
• Update Time: 2025-10-28

2-ethoxy-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide
• Benzamide, 2-ethoxy-N-[2-[3-(2-furanyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-
• F2340-0058
• 2-ethoxy-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide
• 2-ethoxy-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide
• AKOS024641992
• 2-ethoxy-N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]benzamide
• 954059-62-2

• Inchi： 1S/C19H19N3O4/c1-2-25-16-7-4-3-6-14(16)19(24)20-11-12-22-18(23)10-9-15(21-22)17-8-5-13-26-17/h3-10,13H,2,11-12H2,1H3,(H,20,24)
• InChI Key： XYIHSIKORHAWHD-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C(NCCN1C(C=CC(C2=CC=CO2)=N1)=O)=O

Computed Properties

• Exact Mass: 353.13755610g/mol
• Monoisotopic Mass: 353.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 14.34±0.46(Predicted)

Additional information on 2-ethoxy-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide

Introduction to Compound with CAS No. 954059-62-2 and Product Name: 2-ethoxy-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide

The compound with the CAS number 954059-62-2 and the product name 2-ethoxy-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups that contribute to its biological activity, making it a promising candidate for further investigation in drug development.

At the core of this compound's structure is the benzamide moiety, which is a well-known pharmacophore in medicinal chemistry. Benzamides are frequently employed in the design of bioactive molecules due to their ability to interact with various biological targets. The presence of the 2-ethoxy group further enhances the compound's potential by influencing its solubility and metabolic stability, which are critical factors in drug design. These modifications make this compound a valuable asset in the quest for novel therapeutic agents.

The furan ring in the molecule is another notable feature, as furan derivatives have been extensively studied for their diverse biological activities. The 3-(furan-2-yl) substituent not only adds to the compound's structural complexity but also opens up possibilities for unique interactions with biological targets. This substitution pattern has been explored in various research studies, demonstrating its potential in modulating biological pathways relevant to diseases such as cancer and inflammation.

The dihydropyridazinone core is particularly intriguing from a chemical perspective. This scaffold has shown promise in several pharmacological contexts, including antiviral and anti-inflammatory applications. The 6-oxo-1,6-dihydropyridazin-1-ylethyl part of the molecule contributes to its pharmacological profile by providing a site for hydrogen bonding interactions, which are crucial for binding to biological targets. These interactions can lead to the development of compounds with high affinity and selectivity for specific receptors or enzymes.

Recent research has highlighted the importance of structure-based drug design, where the three-dimensional structure of a target protein is used to design molecules that fit into specific binding pockets. The compound in question exhibits structural features that suggest it could interact with proteins involved in critical cellular processes. For instance, studies have shown that benzamide derivatives can modulate enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling.

In addition to its structural attributes, this compound has shown promising preliminary activity in vitro. Initial experiments have indicated that it may possess inhibitory effects on certain enzymes and receptors, making it a candidate for further exploration in therapeutic contexts. The benzamide moiety, in particular, has been linked to anti-inflammatory properties, while the furan ring adds another layer of potential bioactivity. These combined features make this compound an attractive candidate for further preclinical studies.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various functional groups while maintaining regioselectivity. The use of modern spectroscopic methods such as NMR and mass spectrometry has been crucial in confirming the structural integrity of the final product. These techniques provide detailed information about the molecular structure, helping researchers understand how different parts of the molecule contribute to its overall properties.

From a computational chemistry perspective, molecular modeling studies have been instrumental in predicting the behavior of this compound both in vitro and in vivo. These studies often involve simulations of how the molecule interacts with biological targets at an atomic level. By understanding these interactions, researchers can make informed decisions about how to modify the structure further to improve potency and selectivity. The results from these simulations have guided many aspects of subsequent experimental work.

The potential applications of this compound are broad and span several therapeutic areas. For example, its anti-inflammatory properties make it a candidate for treating conditions such as arthritis and inflammatory bowel disease. Additionally, its ability to interact with enzymes involved in pain signaling suggests potential uses in analgesic therapies. Furthermore, preliminary data hint at possible applications in anticancer research, where benzamide derivatives have shown promise as inhibitors of key pathways involved in tumor growth.

As research continues, it is likely that new insights will be gained into the mechanisms by which this compound exerts its effects. Understanding these mechanisms will be crucial for optimizing its therapeutic potential and ensuring its safety when used in clinical settings. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating laboratory findings into effective treatments for patients.

In conclusion, the compound with CAS number 954059-62-2 and product name 2-ethoxy-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As more data becomes available through preclinical studies and computational modeling, our understanding of its potential applications will continue to grow.